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CAS No.: 252186-80-4

Cat. No.: B8451912

Get Quote

Executive Summary & Strategic Context
2,3-Dichlorobenzoic Acid Anhydride is a symmetric anhydride intermediate often formed

during the activation of 2,3-dichlorobenzoic acid (e.g., via thionyl chloride or benzoyl chloride

derivatives). In the context of pharmaceutical development, it represents a "critical quality

attribute" (CQA) risk. Its lipophilicity and planar aromatic domains allow it to co-crystallize or

occlude within the Lamotrigine lattice, necessitating rigorous solid-state characterization.

This guide outlines the protocol for determining its crystal structure, focusing on the specific

crystallographic challenges imposed by the tetra-chloro substitution pattern: high X-ray

absorption, steric twisting, and halogen-mediated packing.

Experimental Workflow: From Synthesis to
Diffraction
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The high reactivity of the anhydride linkage toward moisture requires a specialized

crystallization approach distinct from the parent acid.

Crystal Growth Methodology
Unlike 2,3-dichlorobenzoic acid, which forms robust dimers via hydrogen bonding, the

anhydride lacks strong H-bond donors. The lattice is stabilized by weaker dipole-dipole and

halogen interactions.

Parameter
Protocol /
Recommendation

Rationale

Solvent System
Anhydrous n-Hexane / Toluene

(3:1)

Avoids hydrolysis to the acid.

The 3:1 ratio balances

solubility (Toluene) with

antisolvent effects (Hexane).

Method Slow Evaporation at 4°C

Lower temperature reduces

kinetic energy, favoring the

ordering of the bulky 2,3-

dichloro rings.

Alternative Vacuum Sublimation

If hydrolysis persists,

sublimation at 80-100°C (0.1

Torr) yields high-purity crystals

free of solvates.

Crystal Habit Colorless prisms or plates

Plate morphology is common

for planar aromatic anhydrides;

check for twinning.

Data Collection Strategy (X-Ray Diffraction)
The presence of four chlorine atoms per molecule (

) significantly increases the linear absorption coefficient (

), creating a risk of systematic errors in intensity data.

Radiation Source:Mo-K
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(

Å) is preferred over Cu-K

. The "harder" radiation minimizes absorption effects from the chlorine atoms.

Temperature:100 K (Cryostream). Essential to freeze the rotation of the phenyl rings. The 2-

position chlorine induces significant thermal motion/disorder at room temperature due to

steric clash with the carbonyl oxygen.

Absorption Correction:Multi-scan (SADABS/TWINABS) or Gaussian integration (if crystal

faces are indexed) is mandatory. Without this, the thermal ellipsoids of the Cl atoms will

appear physically unrealistic (non-positive definite).

Structural Elucidation & Refinement Logic
The core challenge in solving this structure lies in the molecular conformation driven by steric

hindrance.

The "Ortho-Effect" Conformation
In unsubstituted benzoic anhydride, the phenyl rings can be relatively coplanar with the central

anhydride bridge (

). However, in the 2,3-dichloro derivative, the chlorine atom at the ortho (C2) position creates a
severe steric clash with the carbonyl oxygen.

Expected Geometry: The molecule will adopt a twisted "open-book" or "propeller"

conformation.

Torsion Angles: Expect the torsion angle

(C2-C1-C(=O)-O) to deviate significantly from 0° (likely 40-70°) to relieve Cl...O repulsion.

Symmetry: The molecule often sits on a crystallographic two-fold axis (

) or a center of inversion in space groups like

or
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. If the central oxygen lies on a special position, check for disorder.

Packing Interactions: The Halogen Bond Network
The lattice is not held together by H-bonds but by Type II Halogen Bonding (

or

).

Key Interaction to Refine: Look for short contacts between the Cl atoms and the carbonyl

oxygens of neighboring molecules. These "sigma-hole" interactions direct the packing and

are critical for the stability of the impurity in the solid state.

Visualization of the Structural Workflow
The following diagram illustrates the decision logic for solving the structure, specifically

addressing the handling of the chlorinated aromatic rings.
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Crude 2,3-Dichlorobenzoic Anhydride

Crystallization
(Anhydrous Toluene/Hexane)

Check for Hydrolysis?
(IR: 1780/1720 cm-1 doublet)

Discard: Hydrolyzed to Acid

Yes (OH stretch)

XRD Data Collection
(Mo-Kα, 100K)

No (C=O doublet only)

Structure Solution
(Direct Methods/Dual Space)

Refinement Strategy

Absorption Correction
(Critical for 4x Cl)

Model Torsion Disorder
(Ortho-Cl Sterics)

Final CIF & Packing Analysis
(Halogen Bonding Network)
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Figure 1: Decision matrix for the crystallographic characterization of halogenated anhydrides,

emphasizing purity checks and absorption correction.

Key Structural Parameters for Validation
When refining the structure, the following geometric parameters serve as quality control

metrics. If your solved structure deviates significantly, reconsider the space group or twinning

options.

Structural Feature Expected Value / Range Mechanistic Reason

C=O Bond Length 1.19 – 1.21 Å

Typical for anhydrides; shorter

than acids due to electron

withdrawal by the central

oxygen.

C–O–C Bond Angle 115° – 125°

The central ether-like oxygen

angle opens up to relieve

steric strain between the two

benzoyl moieties.

Cl...O Contact < 3.27 Å (Sum of vdW radii)

Indicates stabilizing halogen

bonding (sigma-hole

interaction).

Anhydride Stretch (IR) 1790 & 1720 cm⁻¹

Doublet. Symmetric and

asymmetric stretching of the

coupled carbonyls. Absence of

broad OH peak confirming the

anhydride state.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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